1-Cinnamoylpyrrolidine
Overview
Description
1-Cinnamoylpyrrolidine is an amide that has been found in P. taiwanense and has antiplatelet and DNA-cleaving activities . It inhibits arachidonic acid- or collagen-induced aggregation of isolated washed rabbit platelets . This compound (250 µM) cleaves DNA in a cell-free DNA strand scission assay in the presence, but not absence, of copper ions .
Molecular Structure Analysis
The molecular formula of this compound is C13H15NO . The formal name is (2E)-3-phenyl-1-(1-pyrrolidinyl)-2-propen-1-one . The InChi code is InChI=1S/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+ .Chemical Reactions Analysis
This compound has been found to have DNA-cleaving activities . It cleaves DNA in a cell-free DNA strand scission assay in the presence, but not absence, of copper ions .Physical and Chemical Properties Analysis
This compound is a solid . It is soluble in acetone, chloroform, dichloromethane, DMSO, and ethyl acetate . The molecular weight is 201.3 .Scientific Research Applications
Plant Growth Regulation
- Edible Mushroom Extracts : A compound including 1-cinnamoylpyrrolidine was extracted from the edible mushroom Pholiota lubrica. This compound exhibited inhibitory activity against lettuce growth, suggesting a potential application in plant growth regulation (Ridwan et al., 2018).
Antibacterial and Cytotoxic Activities
- Welsh Onion Extracts : Cinnamic acid derivatives, including this compound, from Allium fistulosum demonstrated antibacterial and cytotoxic properties (Zolfaghari et al., 2020).
Anticancer Research
- Cinnamoyl Derivatives in Anticancer Research : Cinnamic acid derivatives, including this compound, have shown potential in anticancer research due to their various reactive sites and biochemical properties (De et al., 2011).
Corrosion Inhibition
- Carbon Steel Corrosion Prevention : Research on this compound-related compounds showed significant inhibition against the corrosion of carbon steel, suggesting its use in industrial applications (Priya et al., 2008).
Platelet Aggregation Inhibition
- Natural Extracts for Platelet Aggregation : Isolates from Piper taiwanense, including this compound, were found to inhibit platelet aggregation, indicating potential medicinal applications (Chen et al., 2007).
Other Research Areas
- Several other studies have investigated this compound in contexts such as thermal behavior analysis, aromatic compound synthesis, analytical monitoring, and studies on specific binding properties (Mohamed & Attia, 2017), (Rosen et al., 1988), (Sarycheva & Vedernikova, 1999), (Machaidze et al., 2002).
Mechanism of Action
Target of Action
1-Cinnamoylpyrrolidine, a natural product prepared from Piper caninum, primarily targets DNA and platelets . It acts as a DNA strand scission agent and inhibits platelet aggregation induced by Platelet Activating Factor (PAF) .
Mode of Action
This compound interacts with its targets in the following ways:
- DNA : It induces the relaxation of supercoiled pBR322 plasmid DNA .
- Platelets : It inhibits platelet aggregation induced by PAF with an IC50 of 37.3 μM .
Biochemical Pathways
It is known that it affects the structure of dna by inducing the relaxation of supercoiled dna . It also impacts the platelet aggregation pathway by inhibiting the action of PAF .
Result of Action
The molecular and cellular effects of this compound’s action include:
- DNA Relaxation : It induces the relaxation of supercoiled pBR322 plasmid DNA .
- Inhibition of Platelet Aggregation : It inhibits platelet aggregation induced by PAF .
Action Environment
It’s known that the dna cleaving activity of this compound occurs in the presence of copper ions
Biochemical Analysis
Biochemical Properties
1-Cinnamoylpyrrolidine plays a significant role in biochemical reactions. It has been found to inhibit arachidonic acid- or collagen-induced aggregation of isolated washed rabbit platelets . This suggests that this compound interacts with enzymes and proteins involved in the platelet aggregation process. The nature of these interactions is likely related to the compound’s ability to inhibit specific biochemical pathways involved in platelet aggregation .
Cellular Effects
The effects of this compound on cells are primarily related to its antiplatelet and DNA-cleaving activities. It influences cell function by inhibiting platelet aggregation, which is a crucial process in blood clotting . Additionally, this compound can cleave DNA in a cell-free DNA strand scission assay in the presence of copper ions . This suggests that it may impact gene expression and cellular metabolism.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It inhibits platelet aggregation by interacting with the biochemical pathways involved in this process . Furthermore, it can cleave DNA strands, indicating a potential mechanism of action involving interactions with DNA molecules .
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been extensively studied. It has been shown to inhibit platelet aggregation in isolated washed rabbit platelets, suggesting that it may have similar effects in vivo
Metabolic Pathways
Given its known biochemical properties, it is likely that it interacts with enzymes and cofactors involved in platelet aggregation and DNA cleavage .
Subcellular Localization
Given its ability to cleave DNA, it is likely that it localizes to the nucleus where it could interact with DNA molecules
Properties
IUPAC Name |
(E)-3-phenyl-1-pyrrolidin-1-ylprop-2-en-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSIGICUAXLIURX-CMDGGOBGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C=CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(C1)C(=O)/C=C/C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701260488 | |
Record name | (E)-3-Phenyl-1-(pyrrolidino)-2-propen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701260488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52438-21-8 | |
Record name | (E)-3-Phenyl-1-(pyrrolidino)-2-propen-1-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52438-21-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (E)-3-Phenyl-1-(pyrrolidino)-2-propen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701260488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the discovery of 1-Cinnamoylpyrrolidine in Piper methysticum?
A: The identification of this compound and 1-(m-Methoxycinnamoyl)-pyrrolidine in Piper methysticum (kava) was significant because it provided definitive proof of alkaloid presence in the plant. [] This discovery helped clarify previous debates surrounding the chemical constituents of kava and its potential pharmacological activities.
Q2: Are there other plant sources for this compound besides Piper methysticum?
A: While the provided research focuses on the isolation of this compound from Piper methysticum [], another study identifies a new amide and antioxidant constituents from Piper taiwanense. [] Further research is needed to confirm if this compound is also present in Piper taiwanense or other plant species.
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